Cas no 2580233-20-9 (6-methyl-1,6-diazaspiro3.3heptane dihydrochloride)

• Product Name: 6-methyl-1,6-diazaspiro3.3heptane dihydrochloride
• CAS No: 2580233-20-9
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD33019878
• CID: 5672116
• PubChem ID: 155858430
• Update Time: 2025-05-22

6-methyl-1,6-diazaspiro3.3heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580233-20-9
• 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride
• 6-Methyl-1,6-diazaspiro[3.3]heptane;dihydrochloride
• EN300-27121381
• 1,6-Diazaspiro[3.3]heptane, 6-methyl-, hydrochloride (1:2)
• 6-methyl-1,6-diazaspiro3.3heptane dihydrochloride

• MDL： MFCD33019878
• Inchi： 1S/C6H12N2.2ClH/c1-8-4-6(5-8)2-3-7-6;;/h7H,2-5H2,1H3;2*1H
• InChI Key： QNDNGGCSNPSGFD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC21CN(C)C2

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 6-methyl-1,6-diazaspiro3.3heptane dihydrochloride

Comprehensive Overview of 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride (CAS No. 2580233-20-9)

6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride (CAS No. 2580233-20-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique spirocyclic structure. The compound's molecular framework, featuring a diazaspiro core, makes it a valuable intermediate in the development of novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug discovery, given its ability to modulate neurotransmitter systems. The dihydrochloride salt form enhances its solubility, facilitating its use in various experimental settings.

In recent years, the demand for spirocyclic compounds like 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride has surged, driven by their versatility in medicinal chemistry. These compounds are often explored for their bioisosteric properties, which allow them to replace traditional functional groups while maintaining or improving pharmacological activity. The methyl substitution at the 6-position further fine-tunes the compound's steric and electronic properties, making it a promising candidate for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where tailored molecular designs are critical for targeting specific disease pathways.

The synthesis of 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride involves multi-step organic reactions, often starting from readily available precursors like 1,3-dibromopropane and methylamine. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methodologies are essential for meeting the stringent quality standards required in preclinical research and drug development. The compound's CAS No. 2580233-20-9 serves as a unique identifier, enabling researchers to access detailed technical data and safety information from global chemical databases.

One of the most frequently searched questions about 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride revolves around its mechanism of action and potential therapeutic applications. While the compound is still under investigation, preliminary studies suggest it may interact with G protein-coupled receptors (GPCRs), a class of targets implicated in numerous neurological and psychiatric disorders. This has sparked interest in its use for conditions such as anxiety, depression, and neurodegenerative diseases. Additionally, its spirocyclic architecture is being explored for proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in drug discovery aimed at degrading disease-causing proteins.

From an industrial perspective, 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride is gaining traction as a building block for high-value pharmaceuticals. Its scalability and compatibility with green chemistry principles make it an attractive option for sustainable manufacturing. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and commercial projects. Furthermore, its inclusion in combinatorial chemistry libraries highlights its potential for high-throughput screening (HTS), a technique widely used to identify lead compounds in drug discovery.

In summary, 6-methyl-1,6-diazaspiro[3.3]heptane dihydrochloride (CAS No. 2580233-20-9) represents a fascinating intersection of chemistry and biology. Its spirocyclic design, dihydrochloride salt form, and methyl substitution contribute to its growing relevance in modern research. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing innovative therapies and next-generation drug candidates. For researchers and industry professionals, staying updated on the latest developments surrounding this molecule is essential for leveraging its capabilities in their work.